Cas no 455-60-7 (2-(trifluoroacetamido)hexanoic acid)

2-(trifluoroacetamido)hexanoic acid structure
455-60-7 structure
Product Name:2-(trifluoroacetamido)hexanoic acid
CAS No:455-60-7
MF:C8H12F3NO3
MW:227.180993080139
MDL:MFCD00137766
CID:929967
PubChem ID:303590
Update Time:2025-09-28

2-(trifluoroacetamido)hexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(2,2,2-trifluoroacetyl)amino]hexanoic acid
    • (2,2,2-trifluoro-acetylamino)-hexanoic acid
    • DL-Norleucin-N-trifluoracetat
    • NSC192716
    • N-Trifluoracetyl-DL-norleucin
    • N-trifluoroacetylaminocaproic acid
    • N-trifluoroacetyl-DL-norleucine
    • trifluoroacetylaminocaproic acid
    •  
    • 2-(trifluoroacetamido)hexanoic acid
    • 455-60-7
    • EN300-937636
    • SCHEMBL1236443
    • DTXSID30307554
    • NSC-192716
    • N-Trifluoroacetyl aminocaproic acid
    • MDL: MFCD00137766
    • Inchi: 1S/C8H12F3NO3/c1-2-3-4-5(6(13)14)12-7(15)8(9,10)11/h5H,2-4H2,1H3,(H,12,15)(H,13,14)
    • InChI Key: IJXFNXFOHXPLNJ-UHFFFAOYSA-N
    • SMILES: FC(C(NC(C(=O)O)CCCC)=O)(F)F

Computed Properties

  • Exact Mass: 227.07696
  • Monoisotopic Mass: 227.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Density: 1.276
  • Boiling Point: 322.9°C at 760 mmHg
  • Flash Point: 149.1°C
  • Refractive Index: 1.416
  • PSA: 66.4

2-(trifluoroacetamido)hexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-937636-0.05g
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455-60-7 95.0%
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$455.0 2025-02-21
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Enamine
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$520.0 2025-02-21
Enamine
EN300-937636-1.0g
2-(trifluoroacetamido)hexanoic acid
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$541.0 2025-02-21
Enamine
EN300-937636-2.5g
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$1063.0 2025-02-21
Enamine
EN300-937636-5.0g
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$1572.0 2025-02-21
Enamine
EN300-937636-10.0g
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455-60-7 95.0%
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$2331.0 2025-02-21
Enamine
EN300-937636-1g
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$541.0 2023-09-01
Enamine
EN300-937636-5g
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